N-(4-((2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl)amino)phenyl)-2-(thiophen-2-yl)acetamide

• IUPAC Name: N-[4-[(2-methyl-6-pyrazol-1-ylpyrimidin-4-yl)amino]phenyl]-2-thiophen-2-ylacetamide
• InChI: InChI=1S/C20H18N6OS/c1-14-22-18(13-19(23-14)26-10-3-9-21-26)24-15-5-7-16(8-6-15)25-20(27)12-17-4-2-11-28-17/h2-11,13H,12H2,1H3,(H,25,27)(H,22,23,24)
• InChI Key: OLEATTMFYBTTGF-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)N2C=CC=N2)NC3=CC=C(C=C3)NC(=O)CC4=CC=CS4
• Molecular Formula: C20H18N6OS
• Molecular Weight: 390.5 g/mol
• CAS No.: 1251633-13-2

Description

N-(4-((2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl)amino)phenyl)-2-(thiophen-2-yl)acetamide is a useful research compound. Its molecular formula is C20H18N6OS and its molecular weight is 390.47. The purity is usually 95%.
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Scientific Research Applications

Antitumor Activity

Research has identified novel derivatives containing the pyrazole moiety, including acetamide, pyrrole, and thiophene derivatives, that have been synthesized to evaluate their antitumor activity. Notably, certain compounds have demonstrated effectiveness in antitumor assays, surpassing even the reference drug, doxorubicin, in some cases (Alqasoumi et al., 2009). This suggests that modifications to the chemical structure, such as those found in the compound of interest, could yield promising antitumor agents.

Antioxidant Activity

Studies have also explored the antioxidant properties of pyrazole-acetamide derivatives. In one study, coordination complexes constructed from these derivatives exhibited significant antioxidant activity, highlighting their potential as therapeutic agents with antioxidant capabilities (Chkirate et al., 2019).

Synthesis of Novel Compounds

The synthesis of novel isoxazolines and isoxazoles from N-substituted pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives through [3+2] cycloaddition has been reported, showcasing the versatility of pyrazole-acetamide derivatives in creating new chemical entities with potential biological activities (Rahmouni et al., 2014).

Cytotoxic Activity

Further research into 2-[3-phenyl-4-(pyrimidin-4-yl)-1H-pyrazol-1-yl]acetamide derivatives has led to the discovery of compounds with appreciable cytotoxic activity against various cancer cell lines, highlighting the compound's role in the development of new anticancer agents (Al-Sanea et al., 2020).

Antimicrobial Activity

Additionally, certain heterocycles incorporating the antipyrine moiety have shown promising antimicrobial properties, indicating the potential for developing new antimicrobial agents based on the structural framework of pyrazole-acetamide derivatives (Bondock et al., 2008).